Cas no 101328-85-2 (OR-1855)

• Product Name: OR-1855
• CAS No: 101328-85-2
• MF: C₁₁H₁₃N₃O
• MW: 203.2404
• MDL: MFCD09032921
• CID: 62217
• PubChem ID: 10465484
• Update Time: 2024-11-04

OR-1855 Chemical and Physical Properties

Names and Identifiers

• (R)-6-(4-Aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one
• (R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone
• (R)-6-(4-amino-phenyl)-5-methyl-4,5-dihydro-2H-pyridazin-3-one
• 3(2H)-Pyridazinone,6-(4-aminophenyl)-4,5-dihydro-5-methyl-, (R)-
• OR 1855
• OR-1855
• (-)-SKF-93505
• Levosimendan Impurity 6
• LEVOSIMENDAN DAZINONES INTERMEDIATES
• (R)-6-(4-AMINOPHENYL)-5-METHYLPYRIDAZIN-3(2H)ONE
• (-)-6-Aminophenyl-4,5-dihydro-5-methyl-3-(2H)pyridazinone
• 6-(4-AMINO-PHENYL)-5-METHYL-4,5-DIHYDRO-2H-PYRIDAZIN-3-ONE
• (R)-6-(4-AMINOPHENYL)-4,5-DIHYDRO-5-METHYLPYRIDAZIN-3(2H)ONE
• (5R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone
• 6-(4-aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2h)-one
• 6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone
• 6-(4-Aminophenyl)-5-methyl-4,5-dihydro-2H-pyridazin-3-one
• 6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)pyridazinone
• 3(2H)-Pyridazinone, 6-(4-aminophenyl)-4,5-dihydro-5-methyl-
• 6-(4'-Aminophenyl)-4,5-dihydro-5-methylpyridazin-3-one
• 3-(4-aminophenyl)-4-meth
• 3(2H)-Pyridazin
• BRD-K79723649-001-01-3
• GDMRFHZLKNYRRO-SSDOTTSWSA-N
• O-Desmethyl Tramadol ?-D-Glucuronide
• MFCD09032921
• (R)-6-(4-aminophenyl)-5-methyl-4 5-dihydro-3(2H)-pyridazinone
• DTXSID301177572
• (R)-6-(4-aminophenyl)-5-methyl-4,5-dihydro-3(2H)-pyridazinone
• DS-15085
• CHEBI:193746
• AKOS015889656
• (5R)-6-(4-AMINOPHENYL)-5-METHYL-4,5-DIHYDRO-2H-PYRIDAZIN-3-ONE
• CS-0031338
• CHEMBL5280390
• (5R)-6-(4-aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one
• 3(2H)-Pyridazinone, 6-(4-aminophenyl)-4,5-dihydro-5-methyl-, (R)-
• AC-070
• 101328-85-2
• BBL102299
• HY-W050000
• OR1855
• STL556098
• 3(2H)-Pyridazinone, 6-(4-aminophenyl)-4,5-dihydro-5-methyl-, (5R)-
• J-000368
• (R)-6-(4-aminophenyl)-5-methyl-4,5-dihydro-2H-pyridazin-3-one
• SCHEMBL5681256
• (4R)-3-(4-Aminophenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one

• MDL： MFCD09032921
• Inchi： 1S/C11H13N3O/c1-7-6-10(15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,7H,6,12H2,1H3,(H,13,15)
• InChI Key： GDMRFHZLKNYRRO-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])(C([H])([H])[H])C(C2C([H])=C([H])C(=C([H])C=2[H])N([H])[H])=NN1[H]

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: 0.8

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.309
• Melting Point: 206-208°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.653
• PSA: 67.48000
• LogP: 1.47450

OR-1855 Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines